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Compound of Interest

Compound Name: N-Acetyl-L-tyrosine ethyl ester

Cat. No.: B167268

This guide provides a comprehensive overview of the chemical properties, synthesis, and
biological significance of N-Acetyl-L-tyrosine ethyl ester, a derivative of the amino acid L-
tyrosine. The information is intended for researchers, scientists, and professionals in the field of
drug development and biochemical research.

Core Molecular Data

N-Acetyl-L-tyrosine ethyl ester is available in both anhydrous and monohydrate forms. The
key molecular details are summarized below.

Property Anhydrous Monohydrate

C13H19NOS5 or C13H17NO4 -

Molecular Formula C13H17NO4[1][2]
H20[3][4][5]

Molecular Weight 251.28 g/mol [1][2] 269.29 g/mol [3][4][5]

) ethyl (2S)-2-acetamido-3-(4-
ethyl (2S)-2-acetamido-3-(4-

IUPAC Name hydroxyphenyl)propanoate;hyd
hydroxyphenyl)propanoate[1] te[5]
rate

CAS Number 840-97-1[1] 36546-50-6[3]

Ac-Tyr-OEt, Ethyl N-acetyl-L-
Synonyms i Ac-Tyr-OEt.H20][5]
tyrosinate, ATEE[1]
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Experimental Protocols

Detailed methodologies for the synthesis of N-Acetyl-L-tyrosine ethyl ester and its derivatives
are crucial for research and development.

A patented method for the preparation of N-Acetyl-L-tyrosine ethyl ester monohydrate
involves a two-step process: acylation followed by esterification and crystallization.[6]

Step 1: Acylation of L-tyrosine

e Under vacuum conditions (-0.01MPa to -0.06MPa), dissolve L-tyrosine in an alkaline
aqueous medium.

« Introduce acetic anhydride (with a weight ratio of tyrosine to acetic anhydride between 1:1.1
and 1:2.3) to initiate the acylation reaction.

e Maintain the reaction temperature between 20°C and 80°C for a duration of 30 to 60
minutes.

» Following the acylation, add a mineral acid to the solution.

Step 2: Esterification and Crystallization

 Introduce an alcohol to the solution from Step 1 to begin the esterification process.

o Control the reaction temperature for esterification between 60°C and 100°C for 2 to 5 hours.

 After the reaction, cool the solution to facilitate the crystallization of N-acetyl-L-tyrosine
ethyl ester monohydrate.

This protocol outlines the synthesis of an amide derivative from the ethyl ester form.[7]

» Weigh 2.0 g of N-Acetyl-L-tyrosine ethyl ester and place it into a 250 mL round-bottom
flask.

e Measure 100 mL of 70% aqueous ethylamine solution using a volumetric flask and add it to
the round-bottom flask.
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 Stir the resulting mixture for two days. During this period, N-Acetyl-L-tyrosine ethyl ester
reacts with ethylamine to form N-Acetyltyrosine-N-ethyl amide.

e The crude product can be purified by recrystallization to separate the desired N-
Acetyltyrosine-N-ethyl amide.

Biological Significance and Metabolic Pathway

N-acetyl-L-tyrosine (NALT), a related compound, serves as a more soluble precursor to L-
tyrosine. In the body, N-Acetyl-L-tyrosine ethyl ester is expected to be hydrolyzed to N-
acetyl-L-tyrosine and ethanol, with the former being subsequently deacetylated in the liver to
yield L-tyrosine.[8] L-tyrosine is a critical precursor for the synthesis of several key
catecholamine neurotransmitters, including dopamine, norepinephrine, and epinephrine, which
are vital for regulating mood, cognition, and the stress response.[8]

Metabolism Neurotransmitter Synthesis
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Metabolic pathway of N-Acetyl-L-tyrosine ethyl ester to catecholamines.

Synthesis Workflow

The general workflow for the synthesis of N-Acetyl-L-tyrosine ethyl ester monohydrate can
be visualized as a series of sequential steps, from the initial reaction to the final product
isolation.
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General workflow for the synthesis of N-Acetyl-L-tyrosine ethyl ester.

Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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